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Compound of Interest

Compound Name: Silver lactate

Cat. No.: B1143888

An in-depth examination of the physicochemical properties, synthesis, and antimicrobial
mechanisms of silver lactate.

Introduction

Silver lactate (AgCsHs0s) is the silver salt of lactic acid, a compound that has garnered
significant interest in the scientific community, particularly in the fields of medicine and
materials science. Its potent antimicrobial properties, attributed to the release of silver ions
(Ag*), make it a valuable agent in various applications, including wound dressings, medical
device coatings, and as a preservative in cosmetics.[1][2] This technical guide provides a
comprehensive overview of the physical and chemical properties of silver lactate, detailed
experimental protocols, and an exploration of its antimicrobial mechanisms of action, tailored
for researchers, scientists, and drug development professionals.

Physicochemical Properties

Silver lactate is an organic chemical compound with the formula CH3CH(OH)COOAQg.[3][4] It
typically appears as a white to gray or purple crystalline powder or flakes and is known to be
sensitive to light, necessitating storage in dark conditions to maintain its stability.[3]

Quantitative Data
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A summary of the key quantitative physical and chemical properties of silver lactate is
presented in Table 1.

Property Value/Description References
IUPAC Name silver;2-hydroxypropanoate

CAS Number 128-00-7 [3]

Molecular Formula C3HsAgOs [3]

Molecular Weight 196.94 g/mol

Melting Point 120-122 °C (decomposes)

Boiling Point 227.6 °C [3]

o Soluble (approximately 1 part
Solubility in Water ) [3]
in 15 parts water)

Solubility in Ethanol Slightly soluble [3]

Light sensitive; degrades when
Stability exposed to alkali, peroxide, [1]
heat, and humidity.

Experimental Protocols

This section outlines detailed methodologies for the synthesis of silver lactate and the
determination of its key physical properties.

Synthesis of Silver Lactate

Silver lactate is synthesized by the reaction of silver carbonate with lactic acid.[3] The
following protocol is a representative procedure based on this reaction.

Objective: To synthesize silver lactate from silver carbonate and lactic acid.

Materials:
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 Silver carbonate (Ag2COs)

e Lactic acid (CH3CH(OH)COOH), 85-90% aqueous solution

e Deionized water

e Ethanol

o Beakers

e Stirring rod

» Heating plate with magnetic stirrer

e Buchner funnel and flask

« Filter paper

e Drying oven

Procedure:

¢ |n a beaker, dissolve a calculated amount of lactic acid in deionized water. The molar ratio of
lactic acid to silver carbonate should be 2:1.

» Slowly add silver carbonate powder to the lactic acid solution while stirring continuously. The
addition should be done in small portions to control the effervescence (release of CO2z gas).

o Continue stirring the mixture at room temperature until the effervescence ceases, indicating
the completion of the reaction. The solution will contain dissolved silver lactate.

o Gently heat the solution to approximately 60°C to ensure complete reaction and to aid in the
subsequent filtration step.

« Filter the warm solution to remove any unreacted silver carbonate or other solid impurities.

» To the clear filtrate, add ethanol to induce the precipitation of silver lactate, as it is less
soluble in ethanol-water mixtures.
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o Collect the precipitated white crystals of silver lactate by vacuum filtration using a Buchner
funnel.

» Wash the crystals with a small amount of cold ethanol to remove any remaining impurities.

e Dry the purified silver lactate crystals in a drying oven at a temperature below its
decomposition point (e.g., 80°C) until a constant weight is achieved. Store the final product
in a dark, airtight container.

Determination of Melting Point

The melting point of silver lactate can be determined using a standard capillary melting point
apparatus.

Objective: To determine the melting point range of synthesized silver lactate.
Materials:

Purified silver lactate

Capillary tubes (sealed at one end)

Melting point apparatus

Mortar and pestle
Procedure:

o Ensure the silver lactate sample is completely dry and in a fine powdered form. If
necessary, grind the crystals using a mortar and pestle.

o Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end of
the tube on a hard surface.

» Place the packed capillary tube into the heating block of the melting point apparatus.

o Heat the block at a moderate rate until the temperature is about 20°C below the expected
melting point (around 100°C).
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Decrease the heating rate to approximately 1-2°C per minute to allow for accurate
observation.

Record the temperature at which the first droplet of liquid is observed (the onset of melting).

Continue heating slowly and record the temperature at which the entire solid has
transformed into a clear liquid (the completion of melting).

The recorded temperature range is the melting point of the silver lactate sample. A sharp
melting range (e.g., 1-2°C) is indicative of high purity.

Determination of Solubility in Water

A guantitative method to determine the solubility of silver lactate in water is the shake-flask

method.

Objective: To determine the solubility of silver lactate in water at a specific temperature (e.g.,
25°C).

Materials:

Purified silver lactate

Deionized water

Conical flasks with stoppers

Thermostatically controlled water bath or incubator shaker
Analytical balance

Centrifuge and centrifuge tubes (or filtration apparatus)

UV-Vis spectrophotometer or other suitable analytical instrument for concentration
measurement

Procedure:
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Add an excess amount of silver lactate to a known volume of deionized water in a conical
flask. The presence of undissolved solid is crucial to ensure saturation.

Seal the flask and place it in a thermostatically controlled shaker set to the desired
temperature (e.g., 25°C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is
reached.

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant. To separate the dissolved solute from any
suspended solid particles, either centrifuge the sample at high speed or filter it through a
fine-pore filter.

Accurately dilute the clear supernatant to a concentration that falls within the linear range of
the analytical method.

Determine the concentration of silver lactate in the diluted solution using a validated
analytical technique, such as UV-Vis spectrophotometry (measuring the absorbance of the
lactate or silver ion after a color-forming reaction) or HPLC.

Calculate the original concentration of the saturated solution, which represents the solubility
of silver lactate in water at that temperature. Express the solubility in g/L or mg/mL.

Antimicrobial Mechanism of Action

The antimicrobial activity of silver lactate is primarily due to the release of silver ions (Ag™*) in
an aqueous environment. These ions exert their effects through a multi-targeted approach,
leading to bacterial cell death.

The proposed mechanisms of action are illustrated in the diagram below and include:

 Disruption of the Cell Envelope: Silver ions can bind to sulfur-containing proteins in the
bacterial cell wall and membrane, leading to increased permeability and disruption of the
cell's structural integrity.
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« Inhibition of Respiratory Enzymes: Ag* ions are known to target and inhibit key enzymes in
the bacterial respiratory chain, such as NADH dehydrogenase, thereby disrupting cellular

energy production (ATP synthesis).

o Generation of Reactive Oxygen Species (ROS): The interaction of silver ions with the
respiratory chain can lead to the production of ROS, such as superoxide radicals. These
highly reactive species cause oxidative stress, leading to damage of cellular components like
lipids, proteins, and DNA.

« Interaction with DNA: Silver ions can penetrate the bacterial cell and interact with the DNA,
causing it to condense and preventing its replication, which ultimately inhibits cell division.
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Antimicrobial mechanisms of silver ions.

Spectral Data

Spectroscopic techniques are essential for the characterization and quality control of silver
lactate.

Infrared (IR) Spectroscopy

The IR spectrum of silver lactate exhibits characteristic absorption bands corresponding to its
functional groups. The broad band in the region of 3400-3200 cm~1 is attributed to the O-H
stretching vibration of the hydroxyl group. The strong absorption peak around 1600 cm~1is due

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1143888?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143888?utm_src=pdf-body
https://www.benchchem.com/product/b1143888?utm_src=pdf-body
https://www.benchchem.com/product/b1143888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

to the asymmetric stretching of the carboxylate group (COO~). The C-H stretching and bending
vibrations of the methyl and methine groups are observed in the regions of 2980-2940 cm~1
and 1450-1370 cm™1, respectively. The C-O stretching of the secondary alcohol and
carboxylate group appears in the 1120-1040 cm~1 region.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While dedicated NMR spectra for silver lactate are not readily available in the literature, the
expected chemical shifts can be predicted based on the lactate anion.

e 1H NMR: The proton spectrum would be expected to show a doublet for the methyl protons
(CHs) around 1.3-1.5 ppm and a quartet for the methine proton (CH) around 4.0-4.3 ppm.
The hydroxyl proton (OH) signal may be broad and its position variable depending on the
solvent and concentration.

e 13C NMR: The carbon spectrum would be expected to show a signal for the methyl carbon
(CHs) around 20 ppm, the methine carbon (CH) around 67-70 ppm, and the carboxylate
carbon (COO~) around 180-185 ppm.

UV-Visible (UV-Vis) Spectroscopy

Silver lactate itself does not possess strong chromophores that absorb in the UV-Vis region.
Aqueous solutions of lactate generally show minimal absorption above 250 nm. Therefore,
direct UV-Vis spectroscopy is not a primary method for the quantification of silver lactate
unless a colorimetric reagent is used to react with either the silver or lactate ions to form a
colored complex.

Conclusion

This technical guide has provided a detailed overview of the physical and chemical properties
of silver lactate, along with representative experimental protocols for its synthesis and
characterization. The multifaceted antimicrobial mechanism of action of silver ions released
from silver lactate has also been elucidated. The compiled data and methodologies are
intended to serve as a valuable resource for researchers, scientists, and drug development
professionals working with this important antimicrobial compound. Further research to obtain
and publish detailed spectral data (NMR and UV-Vis) would be beneficial to the scientific
community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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